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Compound of Interest

Compound Name: 3-Fluorobenzylamine

Cat. No.: B089504

For researchers, scientists, and drug development professionals, the proper disposal of 3-
Fluorobenzylamine is critical for ensuring laboratory safety and environmental protection. This
guide provides a comprehensive, step-by-step approach to its disposal, adhering to standard
safety protocols. 3-Fluorobenzylamine is a combustible liquid that can cause severe skin
burns, serious eye damage, and respiratory irritation, necessitating careful handling during its
use and disposal.[1][2][3]

Pre-Disposal Safety and Handling

Before beginning the disposal process, it is imperative to be equipped with the appropriate
Personal Protective Equipment (PPE). This includes:

o Eye Protection: Chemical safety goggles and a face shield.
e Hand Protection: Chemical-resistant gloves.
» Body Protection: A lab coat and other protective clothing to prevent skin contact.[1][3][4]

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to
avoid inhalation of vapors.[1][3] Ensure that an emergency eyewash station and safety shower
are readily accessible.[1]

Incompatible Materials
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Avoid mixing 3-Fluorobenzylamine with the following substances, as this can lead to
hazardous reactions:

» Strong oxidizing agents
e Strong acids[1]

Step-by-Step Disposal Procedure

The recommended method for the disposal of 3-Fluorobenzylamine is to engage a licensed
professional waste disposal service.[1][3] The following steps outline the process for collecting
and preparing the chemical waste for pickup.

1. Waste Collection:

» Designate a specific, properly labeled, and sealed container for the collection of 3-
Fluorobenzylamine waste.

e The container should be made of a material compatible with the chemical and kept closed
when not in use.

e Do not mix with incompatible waste streams.
2. Neutralization of Small Spills:

¢ In the event of a small spill, contain the spillage using a non-combustible absorbent material
such as sand, earth, diatomaceous earth, or vermiculite.[1][4]

o Carefully collect the absorbent material and place it into the designated hazardous waste
container.

¢ Clean the spill area thoroughly.
3. Labeling:

o Clearly label the waste container with "Hazardous Waste" and the full chemical name: "3-
Fluorobenzylamine".
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 Include any relevant hazard symbols (e.g., corrosive, flammable).
4. Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from sources
of ignition.[1]

e The storage area should be designated for corrosive and combustible materials.
5. Arrange for Professional Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a certified
hazardous waste disposal company to schedule a pickup.

¢ Provide them with accurate information about the waste material.

Quantitative Data Summary

Property Value

Molecular Weight 125.14 g/mol [2]

Density 1.097 g/mL at 25 °C[5]

Flash Point 71 °C (159.8 °F) - closed cup[5]

Disposal Workflow

The following diagram illustrates the logical flow of the proper disposal procedure for 3-
Fluorobenzylamine.
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Figure 1. Proper Disposal Workflow for 3-Fluorobenzylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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